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Compound of Interest

Compound Name: Redoxal

Cat. No.: B1208295

The name "Redoxal" is applied to several distinct chemical products, each with its own unique
hazard profile and handling requirements. This guide provides essential safety and logistical
information for the identified substances marketed under the Redoxal nhame, ensuring that
researchers, scientists, and drug development professionals can implement appropriate safety
measures.

Identifying Your Redoxal Product

Before proceeding, it is crucial to identify the specific Redoxal product you are handling. The
required personal protective equipment (PPE), handling protocols, and disposal methods will
vary significantly depending on the chemical composition. This guide addresses the following
identified "Redoxal" products:

Redoxal as Oxalic Acid, Dihydrate

Redoxal-5545 (Ferrous Sulfide Mixture)

Redoxal as a range of reducing agents for dyeing

Redoxal the specific chemical compound (C28H24N206)

Always refer to the manufacturer's Safety Data Sheet (SDS) for the most detailed and specific
information regarding your product.
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Redoxal (Oxalic Acid, Dihydrate)

Oxalic acid is a corrosive substance that is harmful if swallowed or in contact with skin and can
cause severe skin burns and eye damage.[1]

Hazard Summary & Personal Protective Equipment
(PPE)

Hazard Recommended PPE

Do not eat, drink, or smoke when using this

Harmful if swallowed
product.[1]

Harmful in contact with skin Wear protective gloves and clothing.[1]

Wear eye and face protection.[1] An emergency
Causes severe skin burns and eye damage safety shower should be immediately available.

[1]

Avoid breathing
May cause respiratory irritation dust/fume/gas/mist/vapors/spray.[1] If ventilation

is inadequate, use respiratory protection.[2]

Operational Plan: Handling and Storage

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment: Always wear the PPE specified in the table above.
o Handling: Avoid generating dust. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible materials.

Disposal Plan

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[1] Do not allow to enter drains or waterways.
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Experimental Workflow for Safe Handling
Caption: Workflow for Handling Redoxal (Oxalic Acid)

Redoxal-5545 (Ferrous Sulfide Mixture)

This product is a mixture containing ferrous sulfide and is used for mercury removal.[3] It can

cause skin and eye irritation.[3]

Hazard Summary & Personal Protective Equipment

(PPE)

Hazard Recommended PPE
Causes skin irritation Wear protective gloves.[3]
Causes eye irritation Wear chemical goggles or a face shield.[3]

Wear an appropriate mask if ventilation is poor.

May be harmful if inhaled 3]

Operational Plan: Handling and Storage

e Engineering Controls: Ensure good ventilation of the workstation.[3]
o Personal Protective Equipment: Wear the PPE outlined in the table.
» Handling: Avoid all unnecessary exposure. Wash hands thoroughly after handling.[3]

o Storage: Keep in the original container in a cool, well-ventilated place away from ignition
sources and incompatible materials like strong acids and bases.[3]

Disposal Plan

Dispose of contents and container to a hazardous or special waste collection point, in
accordance with local, regional, national, and/or international regulations.[3] Avoid release to

the environment.[3]

REDOXALS (Reducing Agents for Dyeing)
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"REDOXALS" refers to a range of reducing agents used in the dyeing industry.[4] The specific
hazards will depend on the particular product in this range. The following provides general
guidance.

General Hazard & Personal Protective Equipment (PPE)

Recommendations
Potential Hazard Recommended PPE

) o Chemical resistant gloves and safety glasses
Skin and eye irritation o )
with side shields or goggles.

) Use in a well-ventilated area. If dusts or vapors
Inhalation of dusts or vapors )
are generated, a respirator may be necessary.

Ingestion Do not eat, drink, or smoke in the work area.

Operational Plan: Handling and Storage

e Engineering Controls: Handle in a well-ventilated area.
o Personal Protective Equipment: Adhere to the general PPE recommendations above.
o Handling: Avoid contact with skin and eyes. Wash hands after use.

» Storage: Store in a cool, dry place away from oxidizing agents.

Disposal Plan

Follow the disposal guidelines on the specific product's SDS.

Redoxal (C28H24N206)

This is a specific chemical compound, also identified as 2,2'-((3,3'-dimethoxy(1,1'-
biphenyl)-4,4'-diyl)diimino)bis-benzoic acid.[5] Detailed hazard information for this specific
compound is not readily available in the initial search results, therefore, caution is advised and
it should be handled as a potentially hazardous substance.

Precautionary Handling and PPE
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Precaution Recommended Action

Unknown Hazards Handle with care, assuming it may be harmful.

) Wear safety glasses with side shields or
Eye Protection ]
chemical splash goggles.

Wear chemical-resistant gloves (e.g., nitrile) and

Skin Protection
a lab coat.[2]

) ) Handle in a chemical fume hood to avoid
Respiratory Protection ) )
inhalation.

Operational & Disposal Plan

o Handling: A thorough risk assessment should be conducted before use. Avoid generating
dust or aerosols.

o Storage: Store in a clearly labeled, tightly sealed container in a secure, well-ventilated area.

» Disposal: Dispose of as hazardous chemical waste in accordance with all applicable
regulations.

Logical Relationship for Handling Chemicals with

Unknown Hazards
Caption: Approach for Handling Chemicals with Limited Hazard Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208295#personal-protective-equipment-for-
handling-redoxal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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